Cas no 501352-03-0 (N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product name: N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 501352-03-0
• MF: C₂₀H₂₀N₄O₅S
• MW: 428.461603164673
• CID: 6150566
• PubChem ID: 2158917

N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide
• CHEMBL1369762
• Oprea1_732485
• SMR000805885
• AB00875332-06
• N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• MLS001167787
• F0559-0131
• 501352-03-0
• AKOS024583563
• N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-(pyrrolidine-1-sulfonyl)benzamide
• N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
• HMS2985J16

• Inchi： 1S/C20H20N4O5S/c1-28-17-7-3-2-6-16(17)19-22-23-20(29-19)21-18(25)14-8-10-15(11-9-14)30(26,27)24-12-4-5-13-24/h2-3,6-11H,4-5,12-13H2,1H3,(H,21,23,25)
• InChI Key： KARBKLYQCVTGCD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(C3C=CC=CC=3OC)O2)=O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 428.11544092g/mol
• Monoisotopic Mass: 428.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide

Comprehensive Overview of N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 501352-03-0)

The compound N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 501352-03-0) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the 1,3,4-oxadiazole core and pyrrolidine sulfonyl moiety, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its ability to interact with specific biological targets.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and personalized healthcare. N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide aligns with this trend, as its molecular architecture suggests potential applications in targeting protein-protein interactions and signal transduction pathways. These properties are particularly relevant in the context of cancer research and neurodegenerative diseases, where modulating specific pathways can lead to breakthrough therapies.

The synthesis of N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide involves a multi-step process that highlights the importance of heterocyclic chemistry. The 1,3,4-oxadiazole ring, a key component of this compound, is known for its stability and bioisosteric properties, often serving as a replacement for carboxylic acids or esters in drug design. Meanwhile, the pyrrolidine sulfonyl group enhances solubility and bioavailability, addressing one of the critical challenges in developing effective pharmaceutical compounds.

From a structure-activity relationship (SAR) perspective, this compound offers a rich avenue for optimization. Researchers are exploring modifications to the methoxyphenyl and benzamide segments to fine-tune its selectivity and potency. Such efforts are part of a broader push to develop next-generation therapeutics with improved efficacy and reduced side effects. The compound's CAS No. 501352-03-0 serves as a unique identifier, facilitating collaboration and data sharing across the scientific community.

In the era of artificial intelligence (AI) and machine learning (ML), compounds like N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide are increasingly being studied through in silico methods. Virtual screening and molecular docking simulations help predict its interactions with biological targets, accelerating the drug discovery process. This approach aligns with the growing interest in computational chemistry and cheminformatics, which are transforming how researchers identify and optimize lead compounds.

Another area of interest is the compound's potential role in addressing antibiotic resistance. With the rise of multidrug-resistant pathogens, there is an urgent need for new antimicrobial agents. The 1,3,4-oxadiazole scaffold has demonstrated activity against various bacterial strains, making N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide a candidate for further investigation in this critical field.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are exploring sustainable synthesis routes that minimize waste and reduce reliance on hazardous reagents. This aligns with global efforts to promote eco-friendly pharmaceutical production, a topic of increasing importance to both industry and regulatory bodies.

In summary, N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 501352-03-0) represents a fascinating intersection of medicinal chemistry, drug discovery, and computational biology. Its versatile structure and potential applications make it a compound of significant interest in addressing some of today's most pressing healthcare challenges. As research continues, this molecule may pave the way for innovative therapies and contribute to the advancement of precision medicine.